Cas no 420090-03-5 (N-[4-(3,4-Dichlorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide)

• Product Name: N-[4-(3,4-Dichlorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• CAS No: 420090-03-5
• MF: C₁₅H₉Cl₂N₃OS
• MW: 350.222459554672
• MDL: MFCD00170260
• CID: 4714081
• Update Time: 2025-10-30

N-[4-(3,4-Dichlorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• N-(4-(3,4-DICHLOROPHENYL)(2,5-THIAZOLYL))-3-PYRIDYLFORMAMIDE
• Cambridge id 5696890
• STK428285
• ST50913757
• N-[4-(3,4-dichlorophenyl)(1,3-thiazol-2-yl)]-3-pyridylcarboxamide
• N-[4-(3,4-Dichlorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide

• MDL： MFCD00170260
• Inchi： 1S/C15H9Cl2N3OS/c16-11-4-3-9(6-12(11)17)13-8-22-15(19-13)20-14(21)10-2-1-5-18-7-10/h1-8H,(H,19,20,21)
• InChI Key： WGXGEUQSJHCURN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CSC(NC(C2C=NC=CC=2)=O)=N1)Cl

Computed Properties

• Exact Mass: 348.984
• Monoisotopic Mass: 348.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[4-(3,4-Dichlorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide

Comprehensive Overview of N-[4-(3,4-Dichlorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide (CAS No. 420090-03-5)

N-[4-(3,4-Dichlorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide, with the CAS number 420090-03-5, is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of a 3,4-dichlorophenyl moiety and a pyridine-3-carboxamide group in its structure contributes to its unique chemical and pharmacological properties. Researchers are particularly interested in its potential applications due to its structural similarity to other bioactive molecules.

In recent years, the demand for thiazole-based compounds has surged, driven by their versatility in drug discovery and development. N-[4-(3,4-Dichlorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide is no exception, as it has been studied for its potential role in modulating specific biological pathways. Its CAS No. 420090-03-5 is frequently searched in scientific databases, reflecting its relevance in current research trends. The compound's molecular framework makes it a candidate for further exploration in areas such as enzyme inhibition and receptor binding.

One of the key reasons for the growing interest in CAS 420090-03-5 is its potential application in addressing contemporary health challenges. For instance, researchers are investigating its efficacy in targeting proteins associated with inflammatory responses. This aligns with the broader search trends where users often look for "thiazole derivatives for inflammation" or "pyridine-carboxamide applications." Such queries highlight the compound's relevance in modern therapeutic strategies.

The synthesis of N-[4-(3,4-Dichlorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide involves multi-step organic reactions, ensuring high purity and yield. Its chemical stability and solubility profile make it suitable for various experimental conditions. These characteristics are often discussed in forums and research papers, where professionals seek insights into "optimizing thiazole synthesis" or "improving carboxamide bioavailability." These topics resonate with the compound's practical utility in laboratory settings.

From an industrial perspective, CAS No. 420090-03-5 is also explored for its potential in agrochemical formulations. The 3,4-dichlorophenyl group is known to enhance the bioactivity of certain pesticides, making this compound a subject of interest for sustainable agriculture solutions. Searches like "thiazole pesticides" or "dichlorophenyl derivatives in agriculture" reflect this application. As the agricultural sector seeks eco-friendly alternatives, such compounds are likely to gain further traction.

In conclusion, N-[4-(3,4-Dichlorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide (CAS 420090-03-5) represents a promising area of research with multifaceted applications. Its structural features and biological potential make it a valuable candidate for both pharmaceutical and agrochemical innovations. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in discussions surrounding drug discovery and sustainable chemistry.